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Compound of Interest

Compound Name:
1-(1-Hydroxy-cyclopentyl)-

ethanone

Cat. No.: B100326 Get Quote

Proper disposal of 1-(1-hydroxy-cyclopentyl)-ethanone is critical for ensuring laboratory

safety and environmental protection. This substance is classified as an irritant and requires

handling as hazardous chemical waste. Adherence to institutional and local regulations is

mandatory for its management.

Immediate Safety and Handling
Before handling 1-(1-hydroxy-cyclopentyl)-ethanone, it is essential to be familiar with its

potential hazards. Based on available safety data, this chemical is harmful if swallowed and

causes skin and serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemical-impermeable gloves.

Skin and Body Protection: Wear a lab coat.

Spill & Exposure Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and plenty of water.[2]
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing and seek medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[2][3]

Spills: Ensure adequate ventilation. Evacuate personnel to a safe area. Prevent the chemical

from entering drains.[3] Collect the spill with an inert absorbent material and place it in a

suitable container for disposal.

Step-by-Step Disposal Procedure
Disposal of 1-(1-hydroxy-cyclopentyl)-ethanone must be handled through a licensed

chemical waste disposal service. On-site chemical treatment or disposal down the drain is not

appropriate.

Waste Identification: Classify all waste containing 1-(1-hydroxy-cyclopentyl)-ethanone,

including contaminated labware and spill cleanup materials, as hazardous chemical waste.

Containerization:

Collect waste in a dedicated, properly sealed, and chemically compatible container.

Ensure the container is in good condition and does not leak.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the full chemical name: "1-(1-Hydroxy-cyclopentyl)-ethanone" and its CAS

number (17160-89-3).

List all associated hazards, such as "Irritant."

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area, away from incompatible materials.
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Follow all institutional guidelines for the storage of hazardous waste.

Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

pickup and disposal.

The recommended method of disposal is through a licensed chemical destruction plant,

typically via controlled incineration with flue gas scrubbing.[3]

Crucially, do not discharge this chemical into sewer systems or contaminate water,

foodstuffs, or feed.[3]

Chemical and Physical Properties
The following table summarizes key quantitative data for 1-(1-hydroxy-cyclopentyl)-
ethanone.

Property Value Source

CAS Number 17160-89-3 [1][2][4]

Molecular Formula C₇H₁₂O₂ [1][4]

Molecular Weight 128.17 g/mol [1][5]

Melting Point 72-73 °C [1]

Boiling Point 72 °C @ 10 Torr [1]

Density 1.0487 g/cm³ (at 0 °C) [1]

GHS Hazard Statements H302, H315, H319 [1]

Experimental Protocols & Reactivity
No standardized experimental protocols for the disposal or neutralization of 1-(1-hydroxy-
cyclopentyl)-ethanone at a laboratory scale are recommended. Attempting to chemically treat

this waste without proper industrial facilities is unsafe and may violate regulations. The primary

guidance is to manage it as hazardous waste.
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Chemically, as a hydroxy ketone, this compound possesses both an alcohol and a ketone

functional group. It is important to recognize that general chemical waste should be disposed of

in accordance with local regulations.[6] The most prudent practice is to rely on professional

waste management services that are equipped to handle such substances.[6]

Disposal Workflow
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Preparation & Identification

Containment & Labeling

Storage & Disposal

Guiding Principles

Disposal of
1-(1-Hydroxy-cyclopentyl)-ethanone

Required

Identify as Hazardous Chemical Waste
(GHS: H302, H315, H319)

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Use a dedicated, sealed, and
chemically compatible waste container.

Label container clearly:
'Hazardous Waste'

'1-(1-Hydroxy-cyclopentyl)-ethanone'
Associated Hazards (Irritant)

Store in a designated, cool,
well-ventilated secondary containment area.

Contact Institutional Environmental
Health & Safety (EHS) Office

Arrange for pickup by a
licensed chemical waste disposal company.

Final Disposal via Controlled Incineration

NEVER dispose of in sink or trash. Consult local and institutional regulations.

Click to download full resolution via product page

Caption: Disposal workflow for 1-(1-hydroxy-cyclopentyl)-ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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